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Compound of Interest

Compound Name: ERR|A Inverse Agonist 1

Cat. No.: B15145478 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on overcoming solubility challenges with XCT-790 in aqueous

solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: Why is my XCT-790 not dissolving in my aqueous buffer or cell culture medium?

A1: XCT-790 is a highly hydrophobic molecule and is practically insoluble in water and ethanol.

[1] Direct dissolution in aqueous solutions will result in precipitation. It is crucial to first dissolve

XCT-790 in an appropriate organic solvent to create a concentrated stock solution.

Q2: What is the recommended solvent for dissolving XCT-790?

A2: The recommended solvent for XCT-790 is dimethyl sulfoxide (DMSO).[1][2][3][4][5] It is

critical to use fresh, high-purity, anhydrous (moisture-free) DMSO, as hygroscopic (water-

absorbing) DMSO can significantly reduce the solubility of the compound.[1][3]

Q3: I'm still seeing precipitation when I dilute my DMSO stock solution into my aqueous

medium. What should I do?

A3: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue

with hydrophobic compounds. This is often due to the final concentration of the compound
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exceeding its solubility limit in the aqueous medium, even with a small percentage of DMSO.

Please refer to the detailed experimental protocols and troubleshooting guide below for

strategies to minimize precipitation.

Q4: Are there any other known issues or off-target effects of XCT-790 I should be aware of?

A4: Yes, beyond its function as a selective ERRα inverse agonist, XCT-790 has been identified

as a potent mitochondrial uncoupler, acting as a proton ionophore.[6][7][8] This effect is

independent of its action on ERRα and can lead to a rapid depletion of cellular ATP and

activation of AMPK.[6][7] Researchers should be aware of this off-target effect when

interpreting experimental results.

Data Presentation: XCT-790 Solubility
The following table summarizes the reported solubility of XCT-790 in various solvents. Note

that solubility can vary between batches and is dependent on the purity and handling of both

the compound and the solvent.

Solvent Reported Solubility Source(s)

DMSO
Soluble to 10 mM with gentle

warming

DMSO 16.67 mg/mL (ultrasonic) [2]

DMSO ≥10 mg/mL [4]

DMSO 8 mg/mL [1]

DMSO 3 mg/mL [5]

DMF 12 mg/mL [5]

DMF:PBS (pH 7.2) (1:30) 0.03 mg/mL [5]

Water Insoluble [1]

Ethanol Insoluble [1]

Experimental Protocols
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Protocol 1: Preparation of a Concentrated XCT-790 Stock Solution in DMSO

Materials:

XCT-790 powder

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heating block (optional)

Procedure:

1. Equilibrate the XCT-790 vial to room temperature before opening to prevent condensation.

2. Weigh the desired amount of XCT-790 powder in a sterile tube.

3. Add the calculated volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the solution thoroughly for several minutes to aid dissolution.

5. If necessary, gentle warming (e.g., in a 37°C water bath) can be applied to facilitate

dissolution. Some suppliers also recommend ultrasonication.[2][3]

6. Ensure the compound is fully dissolved before proceeding. The solution should be clear.

7. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

8. Store the stock solution at -20°C or -80°C for long-term stability.[3]

Protocol 2: Dilution of DMSO Stock into Aqueous Medium for Cell Culture Experiments

Objective: To minimize precipitation when introducing XCT-790 into an aqueous

environment.
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Procedure:

1. Thaw a single-use aliquot of the XCT-790 DMSO stock solution at room temperature.

2. Warm the cell culture medium or aqueous buffer to 37°C.

3. Perform serial dilutions of the DMSO stock in pre-warmed medium. It is critical to add the

DMSO stock to the aqueous medium and not the other way around.

4. When adding the DMSO stock to the medium, vortex or gently pipette the medium

continuously to ensure rapid and even distribution of the compound. This helps to avoid

localized high concentrations that can lead to precipitation.

5. The final concentration of DMSO in the cell culture medium should be kept as low as

possible (typically ≤ 0.5%) to avoid solvent-induced cellular toxicity.

6. Visually inspect the final solution for any signs of precipitation before adding it to your

cells. If precipitation is observed, refer to the troubleshooting guide below.

Mandatory Visualization
Below is a troubleshooting workflow for addressing XCT-790 insolubility issues.
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Start: XCT-790 Precipitation
in Aqueous Solution

Is the DMSO stock solution clear?

Prepare fresh stock solution with
anhydrous DMSO. Use gentle warming

or sonication.

No

Did precipitation occur during
dilution into aqueous medium?

Yes

Optimize dilution protocol:
- Pre-warm aqueous medium to 37°C.

- Add DMSO stock to medium while vortexing.
- Perform serial dilutions.

Yes

Solution is clear.
Proceed with experiment.

NoIs the final concentration too high?

Use a lower final concentration of XCT-790.

Yes

Consider using a carrier protein
(e.g., BSA) in the medium.

No

Issue Persists: Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for XCT-790 insolubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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